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Compound of Interest

Compound Name: Methyl trichloroacetate

Cat. No.: B166323

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl trichloroacetate (CAS 598-99-2) is a chlorinated organic compound widely utilized as
a key intermediate in organic synthesis. This technical guide provides a comprehensive
overview of its chemical and physical properties, detailed experimental protocols for its
synthesis and primary applications, and a list of notable suppliers. The document is intended to
serve as a valuable resource for researchers, chemists, and professionals in the
pharmaceutical and agrochemical industries who are interested in the practical application of
this versatile reagent.

Chemical and Physical Properties

Methyl trichloroacetate is a colorless to pale yellow liquid with a characteristic sweet, fruity
odor.[1] It is a halogenated ester that is insoluble in water but soluble in many organic solvents.
[1][2] Its high reactivity makes it a valuable precursor in various chemical transformations.
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Identifier Value
CAS Number 598-99-2
Molecular Formula C3HsClIz02
Molecular Weight 177.41 g/mol
InChl INChl=1S/C3H3CI302/c1-8-2(7)3(4,5,6)/h1H3
InChlKey VHFUHRXYRYWELT-UHFFFAOYSA-N
SMILES COC(=0)c(Cly(cnci

Acetic acid, 2,2,2-trichloro-, methyl ester; Methyl
Synonyms 2,2,2-trichloroacetate; Trichloroacetic acid

methyl ester

Physical Properties

Property Value

Melting Point -18 °C

Boiling Point 152-153 °C

Density 1.488 g/mL at 25 °C

Refractive Index

1.455at 20 °C

Flash Point

72 °C (161.6 °F) - closed cup

Water Solubility

Insoluble

Synthesis of Methyl Trichloroacetate

The primary industrial synthesis of methyl trichloroacetate involves the esterification of
trichloroacetic acid with methanol. While specific industrial processes can vary, a general
laboratory-scale protocol is described below.

Experimental Protocol: Esterification of Trichloroacetic
Acid
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Materials:

 Trichloroacetic acid

e Methanol (anhydrous)

o Concentrated sulfuric acid (catalyst)
o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add
trichloroacetic acid and a molar excess of anhydrous methanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

e Heat the reaction mixture to reflux using a heating mantle and maintain the reflux for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

o Carefully neutralize the excess acid by washing the reaction mixture with a saturated sodium
bicarbonate solution in a separatory funnel.

o Separate the organic layer and wash it with water and then with brine.
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e Dry the organic layer over anhydrous magnesium sulfate.
« Filter off the drying agent and remove the excess methanol under reduced pressure.

o Purify the crude methyl trichloroacetate by fractional distillation to obtain the pure product.

Synthesis of Methyl Trichloroacetate

Trichloroacetic Acid

Methanol - - @ - Methyl Trichloroacetate

H2S0a4 (catalyst)
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Caption: Workflow for the synthesis of methyl trichloroacetate.

Applications in Organic Synthesis

The principal application of methyl trichloroacetate in organic synthesis is as a precursor for
the in-situ generation of dichlorocarbene (:CCl2).[3] Dichlorocarbene is a highly reactive
intermediate that readily participates in cycloaddition reactions with alkenes to form gem-
dichlorocyclopropanes, which are valuable synthetic intermediates.

Generation of Dichlorocarbene and Cyclopropanation

Methyl trichloroacetate reacts with a strong base, such as an alkoxide, to generate
dichlorocarbene. This reaction is typically performed in the presence of an alkene to trap the
highly reactive carbene.

Experimental Protocol: Dichlorocyclopropanation of an
Alkene

This protocol is adapted from procedures for the similar reagent, ethyl trichloroacetate.
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Materials:

Alkene (e.g., cyclohexene)

o Methyl trichloroacetate

e Sodium methoxide

e Anhydrous solvent (e.g., pentane or diethyl ether)
e Three-necked round-bottom flask

e Dropping funnel

e Magnetic stirrer

 Inert atmosphere (e.g., nitrogen or argon)

Ice bath

Procedure:

Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and an inlet for an inert atmosphere.

o Under an inert atmosphere, add the alkene and anhydrous solvent to the flask.
e Cool the stirred mixture in an ice bath.
e Add sodium methoxide to the cooled mixture.

o Slowly add methyl trichloroacetate from the dropping funnel to the reaction mixture over a
period of time, maintaining a low temperature.

 After the addition is complete, allow the reaction to stir at a low temperature for several
hours.

o Monitor the reaction progress by TLC or gas chromatography (GC).
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e Upon completion, quench the reaction by the slow addition of water.
e Extract the product with an organic solvent (e.g., diethyl ether).

o Combine the organic layers, wash with water and brine, and dry over an anhydrous drying
agent.

e Remove the solvent under reduced pressure and purify the crude product by distillation or
column chromatography to yield the corresponding gem-dichlorocyclopropane.

Application in Dichlorocyclopropanation

Reagents
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Caption: Logical relationship of methyl trichloroacetate in synthesis.

Safety and Handling

Methyl trichloroacetate is a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated fume hood. It is combustible and can cause irritation to
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the skin, eyes, and respiratory system.[1] In case of contact, rinse the affected area with plenty
of water. It is toxic if ingested.[2] Personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, should be worn at all times when handling this chemical.

Suppliers

Methyl trichloroacetate is commercially available from various chemical suppliers. Below is a
non-exhaustive list of potential suppliers:

Supplier

Sigma-Aldrich (Merck)

TCI Chemicals

Alfa Aesar

ChemicalBook

CymitQuimica

Biosynth

Otto Chemie Pvt. Ltd.

Jigs Chemical

AccuStandard

Santa Cruz Biotechnology

Enamine

Sujan Chemicals Industries

Disclaimer: This guide is for informational purposes only and does not constitute professional
advice. All chemical procedures should be carried out by trained professionals in a controlled
laboratory setting with appropriate safety measures in place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b166323?utm_src=pdf-custom-synthesis
https://enamine.net/building-blocks/reagents-for-synthesis/methyl-trichloroacetate
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dichlorocarbene_Generation_in_Cyclopropanation_Reactions.pdf
https://www.nbinno.com/article/other-organic-chemicals/methyl-chloroacetate-synthesis-methods-industrial-applications-ka
https://www.benchchem.com/product/b166323#cas-number-598-99-2-properties-and-suppliers
https://www.benchchem.com/product/b166323#cas-number-598-99-2-properties-and-suppliers
https://www.benchchem.com/product/b166323#cas-number-598-99-2-properties-and-suppliers
https://www.benchchem.com/product/b166323#cas-number-598-99-2-properties-and-suppliers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

